Cas no 2228559-71-3 (tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate
• CAS No: 2228559-71-3
• MF: C₁₄H₂₀ClNO₂S
• MW: 301.832101821899
• CID: 6449497
• PubChem ID: 165972886
• Update Time: 2025-06-14

tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate
• EN300-1871408
• tert-butyl N-[4-chloro-3-(3-sulfanylpropyl)phenyl]carbamate
• 2228559-71-3

• Inchi： 1S/C14H20ClNO2S/c1-14(2,3)18-13(17)16-11-6-7-12(15)10(9-11)5-4-8-19/h6-7,9,19H,4-5,8H2,1-3H3,(H,16,17)
• InChI Key： BIPXASKHOZUYHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCCS)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0903277g/mol
• Monoisotopic Mass: 301.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228559-71-3)

tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228559-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a tert-butyl carbamate group attached to a chlorinated phenyl ring, further modified with a 3-sulfanylpropyl side chain. Such a combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing interest in sulfur-containing compounds like tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate stems from their versatility in medicinal chemistry. Researchers are increasingly exploring thiol-functionalized derivatives for their role in modulating biological activity, such as enzyme inhibition or receptor binding. This aligns with current trends in targeted drug design, where precision and molecular specificity are paramount. Additionally, the compound's chloro-substituted phenyl moiety offers opportunities for further derivatization, making it a flexible building block in synthetic workflows.

From an industrial perspective, CAS No. 2228559-71-3 is often discussed in the context of green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, chemists are investigating how to optimize the production of such intermediates with minimal waste and energy consumption. Searches for eco-friendly carbamate synthesis or low-toxicity sulfur reagents reflect this shift in priorities, highlighting the compound's relevance in modern research agendas.

Another area of interest is the compound's potential role in peptide modification and bioconjugation. The sulfhydryl group (-SH) in tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate can form disulfide bonds or react with maleimide derivatives, making it useful for labeling proteins or constructing drug-delivery systems. This application ties into broader discussions about antibody-drug conjugates (ADCs) and targeted therapies, which dominate current pharmaceutical innovation.

Analytical challenges associated with CAS No. 2228559-71-3, such as purity assessment and stability under varying conditions, are also frequently explored topics. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, ensuring its suitability for high-value applications. Questions about storage conditions for sulfanyl compounds or methods to prevent oxidation are common among researchers, underscoring the need for robust handling protocols.

In summary, tert-butyl N-4-chloro-3-(3-sulfanylpropyl)phenylcarbamate represents a multifaceted tool in chemical synthesis, bridging gaps between medicinal chemistry, materials science, and sustainable practices. Its structural features and reactivity profile continue to inspire innovations across disciplines, making it a compound of enduring significance in scientific literature and industrial applications.